2-(2-ethyl-1H-imidazol-1-yl)benzoic acid

• IUPAC Name: 2-(2-ethylimidazol-1-yl)benzoic acid
• InChI: InChI=1S/C12H12N2O2/c1-2-11-13-7-8-14(11)10-6-4-3-5-9(10)12(15)16/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: GFXHMKFHNVYLKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1C2=CC=CC=C2C(=O)O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

2-(2-ethyl-1H-imidazol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Corrosion Inhibition : A derivative of this compound, specifically 5-((2-ethyl-1H-benzo[d]imidazol-1-yl) methyl)-1, 3, 4-oxadiazole-2-thiol (EBIMOT), was studied for its corrosion inhibition ability towards mild steel in sulphuric acid. This derivative was found to increase charge transfer resistance, indicating the formation of a protective layer on the steel surface (Ammal, Prajila, & Joseph, 2018).

• CRTh2 Receptor Antagonism : Research on a related compound, 2-(2-((2-(4-chlorophenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetic acid, identified it as a novel chemotype of CRTh2 receptor antagonist. This compound's structure-activity relationship and its pharmacokinetic properties were studied (Pothier et al., 2012).

• Luminescence Sensing and Magnetic Properties : The compound was used in the synthesis of coordination polymers that showed potential as luminescent detectors for nitrobenzene and FeIII ions, along with displaying strong antiferromagnetic interactions (Li, Chen, Mu, & Du, 2016).

• Herbicide Analysis : Derivatives of this compound were utilized in developing gas chromatographic methods for the analysis of imidazolinone herbicides in various matrices like water, soybean, and soil (Anisuzzaman, Amin, Ogg, Hoq, Kanithi, & Jenkins, 2000).

• Synthesis of Novel Compounds : The compound served as a precursor in the synthesis of novel 1,3,4-oxadiazole compounds derived from 1H-imidazole, which were evaluated for their antibacterial activity against common bacteria (Al-badrany, Mohammed, & Alasadi, 2019).

• Anticorrosive Activity : Another derivative, 4-(1-((4-hydroxynaphthalen-1-yl)methyl)-5-methyl-1H-benzo[d]imidazol-2-yl)benzoic acid (QN1), was synthesized and its anticorrosive activity on steel in HCl solution was evaluated, revealing significant efficiency (Rbaa, Abousalem, Galai, Lgaz, Lakhrissi, Warad, & Zarrouk, 2020).

• Fluorescent Chemosensors : Imidazole derivatives of this compound were developed as reversible luminescent sensors for the detection of cyanide and mercury ions (Emandi, Flanagan, & Senge, 2018).

• Synthesis of Antitumor Derivatives : Ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, related to the compound, was used to synthesize various heterocyclic compounds, some of which showed potent antitumor activities (Mohareb & Gamaan, 2018).